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Compound of Interest

Compound Name: 4-Acetoxy-4'-pentylbenzophenone
CAS No.: 890099-76-0
Cat. No.: B1292305
Get Quote
. J

Introduction & Molecular Architecture[1][2]

4-Acetoxy-4'-pentylbenzophenone is a significant mesogenic precursor and organic
intermediate belonging to the class of 4,4'-disubstituted benzophenones. Its molecular
architecture combines a rigid, non-planar benzophenone core with a flexible alky! tail (pentyl)
and a polarizable ester headgroup (acetoxy). This specific amphiphilic structure renders it
highly relevant in the fields of liquid crystal engineering, photopharmacology, and organic non-
linear optics.

Chemical Identity[3]

e |[UPAC Name: [4-(4-pentylbenzoyl)phenyl] acetate
¢ Molecular Formula:
¢ Molecular Weight: 310.39 g/mol

e Core Scaffold: Diphenylmethanone (Benzophenone)
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» Key Functional Groups:
o Bridge: Carbonyl (

hybridized)

o Donor/Acceptor: Acetoxy (moderate electron-withdrawing via induction, donating via
resonance)

o Lipophilic Tail: Pentyl chain (

-pentyl), imparting Van der Waals anisotropy.

Conformational Dynamics

The defining structural feature of 4-acetoxy-4'-pentylbenzophenone is its non-planarity.
Unlike fluorene or anthracene, the central carbonyl bridge in benzophenone does not lock the
phenyl rings into a coplanar sheet.

Steric Hindrance and The "Propeller" Twist

The conformation is dictated by the steric repulsion between the ortho-hydrogens of the two
phenyl rings. To relieve this torsional strain, the rings rotate out of the carbonyl plane.

o Twist Angles (

): In the ground state, the phenyl rings are twisted by angles (
and

) relative to the

plane.

o Typical values for 4,4'-disubstituted benzophenones are

o This results in a

symmetrical "propeller" conformation in solution.
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 Lattice Packing Effects: In the crystalline state, packing forces often distort this symmetry.
For 4-acetoxy derivatives, the acetoxy group can lock one ring into a slightly more planar
orientation relative to the carbonyl to maximize

-conjugation, while the pentyl-substituted ring retains significant twist.

Graphviz Visualization: Conformational Energy
Landscape

The following diagram illustrates the logical flow of steric interactions determining the

molecule's 3D structure.
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Figure 1: Causal pathway for the non-planar 'propeller' conformation of benzophenones.

Click to download full resolution via product page

Synthesis Protocol: The Fries Rearrangement Route
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While Friedel-Crafts acylation is common, the most regioselective and robust route to 4,4'-
disubstituted hydroxybenzophenones (the immediate precursor) is the Fries Rearrangement of
phenyl benzoates, followed by acetylation.

Reaction Scheme

« Esterification: Reaction of 4-pentylbenzoyl chloride with phenol.
» Fries Rearrangement: Lewis-acid catalyzed migration of the acyl group to the para position.

e Acetylation: Protection of the resulting hydroxyl group.[1]

Detailed Methodology

Reagents:

4-Pentylbenzoyl chloride (1.0 eq)

Phenol (1.0 eq)

Aluminum Chloride (

, anhydrous, 1.2 eq for Step 1; 2.5 eq for Step 2)

Acetic Anhydride (

)

Solvents: Dichloromethane (DCM), Nitrobenzene (for high temp rearrangement).
Step-by-Step Protocol:

e Preparation of Phenyl 4-pentylbenzoate:

o Dissolve phenol (10 mmol) and triethylamine (11 mmol) in dry DCM (20 mL) at 0°C.
o Dropwise add 4-pentylbenzoyl chloride (10 mmol). Stir for 2 hours at RT.

o Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of phenol.
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o Workup: Wash with water, dry over

, concentrate to yield the ester intermediate.

o Fries Rearrangement (Critical Step):
o Dissolve the ester in nitrobenzene or conduct neat (melt).
o Add anhydrous

(2.5 eq) slowly.

o Heat to 140°C for 4 hours. Note: High temperature favors the thermodynamic para-product
(4-hydroxy-4'-pentylbenzophenone) over the ortho-isomer.

o Quenching: Pour the hot reaction mixture into ice/HCI. The complex hydrolyzes,
precipitating the ketone.

o Purification: Recrystallize from Ethanol/Water.

e Final Acetylation:
o Dissolve 4-hydroxy-4'-pentylbenzophenone in Pyridine/Acetic Anhydride (1:1 v/v).
o Stir at 60°C for 1 hour.

o Pour into ice water. The product, 4-acetoxy-4'-pentylbenzophenone, will precipitate as a
white/off-white solid.

Graphviz Visualization: Synthesis Workflow

Esterification Phenyl 4 Acyl Migration . [NEESEEREENENS — Hydrolysis 4-Hydroxy-4'-pentyl Ac20 / Pyridine 4-Acetoxy-4'-pentyl
>

gemel
(Ester) (AICI3, 140°C) benzophenone benzophenone

Figure 2: Synthetic pathway via Fries Rearrangement to ensure para-selectivity.

Click to download full resolution via product page

Spectroscopic Validation & Properties
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To ensure scientific integrity, the synthesized compound must be validated using multi-modal
spectroscopy. The following table summarizes the expected signals based on the structural
environment.

Predicted Spectral Data

Expected Signal / Structural

Technique Parameter . Assi ¢
alue ssighmen
Methyl group of
: Acetoxy (
1H NMR 2.30 ppm (s, 3H) Singlet
)
Benzylic
TR 2.65 ppm {t, 2H) e of Pentyl chain
1H NMR Multiplets (AA'BB') Aromatic protons (two
ultiplets ‘BB’
7.20 - 7.80 ppm P distinct para-systems)
Ester Carbonyl (
IR 1760 Strong Stretch
of Acetoxy)
Benzophenone
IR 1650 Medium Stretch Ketone (
bridge)
Molecular lon
MS 310.4 Parent peak

Physical Properties

o Appearance: White to pale yellow crystalline solid.
¢ Solubility: Soluble in DCM, Chloroform, Toluene; insoluble in water.

o Mesomorphism: Likely to exhibit a Nematic liquid crystalline phase upon heating, due to the
anisotropy provided by the pentyl tail and the rigid core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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